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Compound of Interest

Compound Name: Lac Dye

Cat. No.: B1674214

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of lac dye, a natural colorant, in the dyeing of leather. The information is curated for
professionals in research and development, offering insights into the eco-friendly application of
this dye and its effects on leather properties.

Lac dye, derived from the insect Kerria lacca, is a promising alternative to synthetic dyes in the
leather industry, addressing the growing demand for sustainable and non-toxic processing
methods.[1][2][3] This document outlines the extraction of the dye, various mordanting
techniques, and optimized dyeing parameters to achieve a range of colors with good fastness
properties.

l. Quantitative Data Summary

The following tables summarize the key quantitative data from various studies on the
application of lac dye to leather.

Table 1: Optimized Lac Dyeing Process Parameters
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Parameter

Optimized Value

Source

Dye Extraction Temperature

90°C

[1](21[3]

Dye Concentration

4% (optimum extraction)

(112131

Dyeing pH

4.5

[1]

Dyeing Temperature

60°C - 100°C

[4]

Dyeing Time

80 - 100 minutes

[11(2]315]

Dye Exhaustion Time

80 minutes

[1](2]

Table 2: Colorimetric Data (Lab*) and Color Strength (K/S) of Lac-Dyed Split Leather with

Various Mordants

Mordant

L a b c h* KIS
Type
No

60.12 4.96 9.89 11.05 61.62 1.2145
Mordant
Ferrous

47.18 4.16 9.00 9.91 65.16 1.1589
Sulfate
Aluminum

54.78 5.76 9.87 11.43 59.71 1.1589
Sulfate
Magnesiu

50.55 4.02 5.93 10.15 61.62 0.8596
m Sulfate

Source:[1]

Table 3: Fastness Properties of Lac-Dyed Split Leather
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Ferrous Aluminum Magnesium
Fastness Test No Mordant

Sulfate Sulfate Sulfate
Rubbing
Fastness (Dry)
Staining 4/5 5 4/5 4/5
Color Change 4/5 4/5 4/5 4/5
Rubbing
Fastness (Wet)
Staining 4 4/5 4 4
Color Change 4 4/5 4 4
Washing
Fastness
Staining 4 4/5 4 4
Color Change 4/5 4/5 4/5 4/5

Source:[1]

Table 4: Physical-Mechanical Properties of Lac-Dyed Leather

Dyed with Lac (No Dyed with Lac (with

Property Un-dyed Leather
Mordant) Mordant)

Tensile Strength

19.5 20.1 20.3
(N/mm?)
Elongation at Break

48.5 50.2 51.5
(%)
Tear Strength (N/mm) 40.1 42.3 43.1

Source:[1]
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Il. Experimental Protocols

The following are detailed methodologies for the key experiments in the application of lac dye
for leather dyeing.

Protocol 1: Extraction of Lac Dye from Sticklac

Objective: To extract the water-soluble lac dye from raw sticklac.
Materials:

Sticklac

« Distilled water

» Beakers

e Stirring rod

 Filter paper

e Heating mantle or water bath

e Mortar and pestle

Procedure:

» Remove extraneous materials such as twigs from the sticklac by hand.
e Crush the cleaned sticklac into a coarse powder using a mortar and pestle.
o Take 100g of the crushed lac powder in a 1000 mL beaker.

e Add 700 mL of distilled water at room temperature.

« Stir the mixture thoroughly for 2-3 hours and then let it stand overnight.

« Filter the mixture through filter paper to separate the dye solution from the lac resin.
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e Wash the residue with distilled water until the water runs clear to ensure complete extraction
of the water-soluble dye.

o For optimal extraction, the process can be carried out at an elevated temperature of 90°C.[1]

[2][3]

e The resulting reddish solution is the lac dye extract. Store it in a cool and dark place for
further use.

Protocol 2: Leather Preparation for Dyeing

Objective: To prepare the leather substrate for uniform dye uptake.
Materials:

o Wet blue or vegetable-tanned leather

o Standard leather processing chemicals for washing and neutralization.

Procedure:

The leather used for dyeing is typically goat wet blue or split leather.[1][4]

Wash the leather thoroughly to remove any surface impurities.

Neutralize the leather to a pH suitable for dyeing, typically in the range of 6.0-6.5, to reduce
the ionic fixation of the dye and allow for better penetration.[6]

The leather is now ready for the mordanting and dyeing processes.

Protocol 3: Mordanting and Dyeing of Leather

Objective: To apply the lac dye to the prepared leather using different mordanting techniques
to achieve desired shades and fastness.

Materials:

e Prepared leather samples
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e Lac dye extract

e Mordants: Ferrous sulfate (FeSOa4), Aluminum sulfate (Al2(SOa)3), Copper sulfate (CuSQOa),
Potassium aluminum sulfate (alum), Acetic acid, Formic acid.[1][4][7]

o Laboratory dyeing drum or beaker with a stirrer

o Water bath for temperature control

e pH meter

A. Pre-mordanting Technique

e Prepare a mordant solution (e.g., 2.5% alum on the weight of the leather).[8]

o Treat the leather with the mordant solution in a dyeing drum at a specified temperature (e.g.,
60°C) for a defined period (e.g., 50 minutes).[8]

o After mordanting, remove the leather and rinse it.
o Prepare the dyebath with the lac dye extract.

« Introduce the mordanted leather into the dyebath and carry out the dyeing process at the
optimized temperature and time.

B. Meta-mordanting Technique
e Prepare the dyebath with the lac dye extract.
 Introduce the prepared leather into the dyebath.

o Simultaneously add the mordant (e.g., 1.5% of copper sulfate, ferrous sulfate, or alum) to the
dyebath.[9]

o Continue the dyeing process at the optimized temperature (e.g., 45-50°C) and time (e.g., 60-
90 minutes).[7]

C. Post-mordanting Technique
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Prepare the dyebath with the lac dye extract.

Dye the prepared leather at a high temperature (e.g., 100°C) for a specified duration.[4]

After the initial dyeing, add the mordant solution (e.g., 0.1 M acetic acid, formic acid, or alum)
to the dyebath in a 1:3 v/v ratio with the dye solution.[4]

Continue the treatment for an additional 30-50 minutes.[4]

Protocol 4: Post-Dyeing Treatment

Objective: To fix the dye, improve the feel, and finish the dyed leather.
Materials:

e Dyed leather

o Water

» Fatliquoring agents

Procedure:

 After the dyeing process is complete, wash the dyed leather thoroughly with water to remove
any unfixed dye from the surface.

o Perform fatliquoring to impart softness and flexibility to the leather. This is a standard
procedure in leather manufacturing.

e The leather is then dried and finished as per conventional methods.

lll. Visualizations

The following diagrams illustrate the key processes and interactions in the lac dyeing of
leather.
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Caption: Experimental workflow for lac dyeing of leather.
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Caption: Chemical interaction in lac dyeing of leather.
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Caption: Mordant selection guide for desired color.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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